Cas no 1428378-23-7 (3-(4-methoxyphenyl)-1-[4-(pyridin-2-yloxy)piperidin-1-yl]propan-1-one)

• Product Name: 3-(4-methoxyphenyl)-1-[4-(pyridin-2-yloxy)piperidin-1-yl]propan-1-one
• CAS No: 1428378-23-7
• MF: C₂₀H₂₄N₂O₃
• MW: 340.416165351868
• CID: 5403925
• Update Time: 2025-06-08

3-(4-methoxyphenyl)-1-[4-(pyridin-2-yloxy)piperidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-1-(4-pyridin-2-yloxypiperidin-1-yl)propan-1-one
• 3-(4-methoxyphenyl)-1-[4-(pyridin-2-yloxy)piperidin-1-yl]propan-1-one

• Inchi： 1S/C20H24N2O3/c1-24-17-8-5-16(6-9-17)7-10-20(23)22-14-11-18(12-15-22)25-19-4-2-3-13-21-19/h2-6,8-9,13,18H,7,10-12,14-15H2,1H3
• InChI Key： OLXQCAHVAWHQPD-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC=CC=C2)CC1)(=O)CCC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 3-(4-methoxyphenyl)-1-[4-(pyridin-2-yloxy)piperidin-1-yl]propan-1-one

3-(4-Methoxyphenyl)-1-[4-(Pyridin-2-yloxy)Piperidin-1-yl]propan-1-one (CAS No. 1428378-23-7): A Comprehensive Overview

3-(4-Methoxyphenyl)-1-[4-(Pyridin-2-yloxy)piperidin-1-yl]propan-1-one (CAS No. 1428378-23-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its IUPAC name, belongs to a class of molecules known for their ability to modulate various biological processes, making it a valuable candidate for further research and development.

The chemical structure of 3-(4-methoxyphenyl)-1-[4-(pyridin-2-yloxy)piperidin-1-yl]propan-1-one is characterized by a central propanone backbone flanked by a 4-methoxyphenyl group and a 4-(pyridin-2-yloxy)piperidin-1-yl moiety. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activity. The methoxy group on the phenyl ring enhances the compound's lipophilicity, while the pyridine-containing piperidine ring provides additional structural complexity and potential binding affinity to specific protein targets.

Recent studies have highlighted the potential of 3-(4-methoxyphenyl)-1-[4-(pyridin-2-yloxy)piperidin-1-yl]propan-1-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate the activity of certain enzymes and receptors involved in the pathogenesis of these conditions. For instance, it has been found to inhibit the activity of acetylcholinesterase (AChE), an enzyme that breaks down acetylcholine, a neurotransmitter crucial for cognitive function.

In addition to its neuroprotective properties, 3-(4-methoxyphenyl)-1-[4-(pyridin-2-yloxy)piperidin-1-yl]propan-1-one has also demonstrated promising anti-inflammatory effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are key mediators of inflammation. This property makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(4-methoxyphenyl)-1-[4-(pyridin-2-yloxy)piperidin-1-yl]propan-1-one has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability has been evaluated using liver microsomes, revealing minimal degradation and a low potential for drug-drug interactions.

Clinical trials are currently underway to assess the safety and efficacy of 3-(4-methoxyphenyl)-1-[4-(pyridin-2-yloxy)piperidin-1-yl]propan-1-one in human subjects. Early results from phase I trials have shown that it is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and support further investigation into its therapeutic potential.

The synthesis of 3-(4-methoxyphenyl)-1-[4-(pyridin-2-yloxy)piperidin-1-yl]propan-1-one involves several steps, each carefully optimized to ensure high yield and purity. The key intermediates include 4-methoxybenzaldehyde, 2-hydroxypyridine, and piperidine, which are reacted under controlled conditions to form the final product. The synthetic route has been refined through iterative experimentation to minimize side reactions and improve overall efficiency.

In conclusion, 3-(4-methoxyphenyl)-1-[4-(pyridin-2-yloxy)piperidin-1-yl]propan-1-one (CAS No. 1428378-23-7) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable addition to the pharmaceutical arsenal.